Cas no 1368917-70-7 ((5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine)

• Product Name: (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine
• CAS No: 1368917-70-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5058143
• Update Time: 2025-10-21

(5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine

• Inchi： 1S/C8H10N4/c9-3-8-11-5-7(12-8)6-1-2-10-4-6/h1-2,4-5,10H,3,9H2,(H,11,12)
• InChI Key： CHCCZZWQSIOUKA-UHFFFAOYSA-N
• SMILES： N1C(CN)=NC=C1C1C=CNC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: -0.6
• Topological Polar Surface Area: 70.5

Additional information on (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine

Recent Advances in the Study of (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine (CAS: 1368917-70-7)

The compound (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine, with the CAS number 1368917-70-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic amine, characterized by its unique pyrrole-imidazole scaffold, has shown promising potential in various therapeutic applications, including oncology, neurology, and infectious diseases. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. Researchers have demonstrated that (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine can selectively inhibit specific PPIs involved in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively disrupts the interaction between p53 and MDM2, thereby reactivating the p53 tumor suppressor pathway in cancer cells.

In addition to its anticancer properties, (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine has also been investigated for its neuroprotective effects. A recent preclinical study highlighted its ability to cross the blood-brain barrier and modulate neurotransmitter systems, suggesting potential applications in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The compound's structural similarity to endogenous neurotransmitters may underlie its ability to interact with neuronal receptors and enzymes.

The synthesis of (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its further development as a therapeutic agent. A 2024 study in Organic Letters described a novel one-pot synthesis route that significantly improves yield and reduces the need for hazardous reagents, making the process more environmentally sustainable.

Despite these promising findings, challenges remain in the clinical translation of (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. However, the compound's versatility and unique pharmacophore make it a valuable candidate for future drug development efforts.

In conclusion, (5-(1H-Pyrrol-3-yl)-1H-imidazol-2-yl)methanamine (CAS: 1368917-70-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a promising lead compound for the development of novel therapeutics. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical applications.